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Compound of Interest

Compound Name: Etridiazole

Cat. No.: B1671771 Get Quote

Application Notes and Protocols for Etridiazole
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

etridiazole stock solutions, along with a summary of its chemical properties and mechanism of

action.

Chemical and Physical Properties of Etridiazole
Etridiazole is a fungicide used to control soil-borne diseases caused by pathogens such as

Pythium and Phytophthora.[1] Pure etridiazole appears as a colorless and odorless liquid,

while technical grade versions may be a pale yellow or reddish-brown liquid with a mild odor.[2]

[3]

Table 1: Physical and Chemical Properties of Etridiazole
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Property Value References

Molecular Formula C₅H₅Cl₃N₂OS [2][4]

Molecular Weight 247.53 g/mol [4][5]

Melting Point 22 °C [2][4][6]

Boiling Point 95 °C at 1 mmHg [2][4][6]

Density 1.497 g/cm³ at 25 °C [2][4]

Water Solubility 117 mg/L at 25 °C [4][7]

LogP 3.37 [4]

Vapor Pressure 1.1 x 10⁻² mmHg at 25 °C [4]

Preparation of Etridiazole Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of etridiazole. Adjust the

amounts accordingly for different desired concentrations.

Materials:

Etridiazole (analytical standard)[8]

Dimethyl sulfoxide (DMSO)[5]

Volumetric flask (e.g., 10 mL)

Analytical balance

Pipettes

Vortex mixer

Amber glass vials for storage

Protocol:
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Weighing: Accurately weigh 100 mg of etridiazole powder on an analytical balance.

Dissolving: Transfer the weighed etridiazole to a 10 mL volumetric flask.

Solvent Addition: Add a small amount of DMSO (e.g., 5 mL) to the volumetric flask to

dissolve the etridiazole.

Vortexing: Gently vortex the solution until the etridiazole is completely dissolved.[9]

Final Volume Adjustment: Add DMSO to the volumetric flask to bring the total volume to the

10 mL mark.

Mixing: Invert the flask several times to ensure the solution is homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber glass vials

to avoid repeated freeze-thaw cycles and protect from light.[10] Store as recommended in

the storage section below.

Note: Etridiazole is also miscible with ethanol, methanol, acetonitrile, hexane, and xylene.[4]

[11] The choice of solvent may depend on the specific experimental requirements. For

analytical standards, ethanol and hexane have also been used.[9]

Storage of Etridiazole Stock Solutions
Proper storage is crucial to maintain the stability and efficacy of the etridiazole stock solution.

Table 2: Recommended Storage Conditions for Etridiazole
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Form
Storage
Temperatur
e

Duration Container
Special
Conditions

References

Powder -20°C Up to 3 years
Original

container

Cool, dry

place, away

from direct

sunlight and

alkalis.

[2][5][6]

In Solvent -80°C Up to 1 year
Amber glass

vials

Protect from

light. Avoid

repeated

freeze-thaw

cycles.

[5][10]

General Storage Guidelines:

Temperature: Avoid high temperatures and freezing. While general pesticide storage

guidelines suggest a range of 40°F to 100°F (approximately 4°C to 38°C), for stock solutions

in solvent, colder temperatures (-20°C to -80°C) are recommended for long-term stability.[5]

[12][13]

Light: Etridiazole is susceptible to degradation upon continuous exposure to sunlight.[4][6]

Store solutions in amber vials or in the dark to prevent photodecomposition.[10]

pH: Etridiazole is hydrolyzed by alkalis.[6] Ensure the solvent and any aqueous buffers used

are not alkaline. The hydrolysis half-life is 103 days at pH 6 and 25°C.[4]

Experimental Workflow for Stock Solution
Preparation and Use
Caption: Workflow for preparing and using etridiazole stock solutions.

Mechanism of Action
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Etridiazole's primary mode of action as a fungicide is the inhibition of essential fatty acid

biosynthesis in fungi, which is critical for maintaining cell membrane integrity and function.[14]

This disruption prevents fungal growth and reproduction.[14]

Recent studies in zebrafish embryos have also shed light on other potential molecular

mechanisms. Exposure to etridiazole was found to disrupt several signaling pathways, leading

to developmental abnormalities, particularly in the heart and eyes.[15] Key affected pathways

include the MAPK signaling pathway and the calcium signaling pathway.[15]

Fungicidal Action Observed Effects in Zebrafish Embryos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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